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Compound of Interest

Compound Name: Ethoxycyclopentane

Cat. No.: B15480495

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
Ethoxycyclopentane. Due to the limited availability of a specific Material Safety Data Sheet
(MSDS) for Ethoxycyclopentane, this document compiles and extrapolates information from
its physical and chemical properties, data on analogous compounds (Cyclopentyl methyl ether
and Dicyclopentyl ether), and standardized safety protocols. This guide is intended to provide a
thorough understanding of the potential hazards, safe handling procedures, and emergency
responses associated with this compound.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Ethoxycyclopentane.
This data is essential for understanding its behavior and potential hazards in a laboratory
setting.
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Property Value Source
Molecular Formula C7H140 PubChem[1]
Molecular Weight 114.19 g/mol PubChem[1]
CAS Number 26306-40-1 PubChem[1]
Boiling Point Not Available

Flash Point Not Available

Density Not Available

Vapor Pressure Not Available

Solubility in Water Not Available

Appearance Not Available

Hazard Identification and Classification

While a specific Globally Harmonized System (GHS) classification for Ethoxycyclopentane is
not readily available, a hazard assessment based on its structural similarity to other cyclic
ethers, such as Cyclopentyl methyl ether, suggests the following potential classifications.
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Hazard Class Hazard Category GHS Hazard Statement

- H225: Highly flammable liquid
Flammable Liquids Category 2

and vapor[2][3]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
[rritation irritation[2]

Specific Target Organ Toxicity - H336: May cause drowsiness

Single Exposure (Narcotic Category 3 o
or dizziness
Effects)
Hazardous to the Aquatic o
Category 3 H402: Harmful to aquatic life[2]

Environment, Acute Hazard

Experimental Protocols for Safety Evaluation

Standardized testing protocols are crucial for accurately assessing the safety of chemical
substances. The following are key experimental methodologies for evaluating the hazards
associated with flammable liquids like Ethoxycyclopentane, based on internationally
recognized guidelines from the Organisation for Economic Co-operation and Development
(OECD) and ASTM International.[4][5][6]

Flash Point Determination

Principle: The flash point is the lowest temperature at which a liquid can form an ignitable
mixture in air. This is a critical parameter for assessing fire and explosion hazards.[7]

Methodology (ASTM D93 - Pensky-Martens Closed Cup Method):
o Asample of the substance is placed in a test cup.
e The sample is heated at a slow, constant rate with continuous stirring.

e An ignition source is directed into the cup at regular temperature intervals.
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The flash point is the lowest temperature at which the application of the ignition source
causes the vapor above the sample to ignite.

Acute Oral Toxicity Testing

Principle: This test provides information on the health hazards likely to arise from a single oral

exposure to a substance.

Methodology (OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method):

A single dose of the substance is administered orally to a group of fasted animals (typically
rats).

A stepwise procedure is used with a limited number of animals at each step.

The animals are observed for signs of toxicity and mortality over a defined period (e.g., 14
days).

The outcome is the classification of the substance into one of a series of toxicity classes
based on the observed mortality.

Skin Irritation/Corrosion Testing

Principle: This test evaluates the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.

Methodology (OECD Test Guideline 404: Acute Dermal Irritation/Corrosion):

A small amount of the substance is applied to a shaved area of the skin of a test animal
(typically a rabbit).

The treated area is covered with a gauze patch for a specified duration (e.g., 4 hours).

After the exposure period, the patch is removed, and the skin is evaluated for signs of
erythema (redness) and edema (swelling) at specific time points.

The severity and reversibility of the skin reactions are used to classify the substance's
irritation or corrosion potential.
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Potential Metabolic Pathway

Currently, there is no specific data available on the metabolic pathways of
Ethoxycyclopentane. However, based on the known metabolism of other ethers, a
hypothetical pathway can be proposed. Ethers are typically metabolized in the liver by
cytochrome P450 enzymes. The primary metabolic route is likely O-dealkylation.
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Caption: Hypothetical metabolic pathway of Ethoxycyclopentane.

Chemical Safety Assessment Workflow

A systematic approach to chemical safety assessment is paramount in a research environment.
The following diagram illustrates a general workflow for evaluating and managing the risks
associated with a chemical like Ethoxycyclopentane.
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Caption: General workflow for chemical safety assessment.
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Safe Handling and Emergency Procedures for
Flammable Ethers

Given the likely flammable nature of Ethoxycyclopentane, adherence to strict safety protocols
for handling flammable ethers is mandatory. The following diagram outlines the logical
relationships for safe handling and emergency response.
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Caption: Logical flow for handling and emergencies with flammable ethers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethoxycyclopentane: A Comprehensive Technical
Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15480495#ethoxycyclopentane-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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